Cas no 151061-20-0 (2-Pyrrolidinone,1-(4,5-dihydro-2-methyl-4-oxo-3-furanyl)-)

• Product Name: 2-Pyrrolidinone,1-(4,5-dihydro-2-methyl-4-oxo-3-furanyl)-
• CAS No: 151061-20-0
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 99714
• PubChem ID: 45121187
• Update Time: 2025-04-18

2-Pyrrolidinone,1-(4,5-dihydro-2-methyl-4-oxo-3-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,1-(4,5-dihydro-2-methyl-4-oxo-3-furanyl)-
• 151061-20-0
• 2-Pyrrolidinone, 1-(4,5-dihydro-2-methyl-4-oxo-3-furanyl)-

• Inchi： 1S/C9H11NO3/c1-6-9(7(11)5-13-6)10-4-2-3-8(10)12/h2-5H2,1H3
• InChI Key： BOVKKDKQELZJFE-UHFFFAOYSA-N
• SMILES： O1CC(C(=C1C)N1C(CCC1)=O)=O

Computed Properties

• Exact Mass: 181.07393
• Monoisotopic Mass: 181.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6A^2
• XLogP3: 0.1

Experimental Properties

• PSA: 46.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones